1-(2-Fluoroethyl)-5-nitro-1H-pyrazole

• IUPAC Name: 1-(2-fluoroethyl)-5-nitropyrazole
• InChI: InChI=1S/C5H6FN3O2/c6-2-4-8-5(9(10)11)1-3-7-8/h1,3H,2,4H2
• InChI Key: ZYMQESIDGTUPLO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1)CCF)[N+](=O)[O-]
• Molecular Formula: C5H6FN3O2
• Molecular Weight: 159.12 g/mol

Description

“1-(2-Fluoroethyl)-5-nitro-1H-pyrazole” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted at the 1-position with a 2-fluoroethyl group and at the 5-position with a nitro group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole ring is a five-membered ring with two nitrogen atoms. The 2-fluoroethyl group would add some degree of polarity to the molecule, and the nitro group is a strong electron-withdrawing group.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. The presence of the nitro and fluoroethyl groups could influence properties like polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific data or context (such as whether the compound is intended to be a drug, a pesticide, etc.), it’s difficult to predict the exact mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be explored for use in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.